Cas no 135453-49-5 (4H-Cyclopenta[b]thiophene-4,5,6-trione)

4H-Cyclopenta[b]thiophene-4,5,6-trione structure
135453-49-5 structure
Product Name:4H-Cyclopenta[b]thiophene-4,5,6-trione
CAS No:135453-49-5
MF:C7H2O3S
MW:166.153980731964
CID:1238320
PubChem ID:58820654
Update Time:2025-04-20

4H-Cyclopenta[b]thiophene-4,5,6-trione Chemical and Physical Properties

Names and Identifiers

    • 4H-Cyclopenta[b]thiophene-4,5,6-trione
    • cyclopenta[b]thiophene-4,5,6-trione
    • DTXSID80730338
    • SCHEMBL14560918
    • 135453-49-5
    • Inchi: 1S/C7H2O3S/c8-4-3-1-2-11-7(3)6(10)5(4)9/h1-2H
    • InChI Key: SCYJWBOISFCFSH-UHFFFAOYSA-N
    • SMILES: S1C=CC2C(C(C(C1=2)=O)=O)=O

Computed Properties

  • Exact Mass: 165.97246
  • Monoisotopic Mass: 165.97246510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 79.4Ų

Experimental Properties

  • PSA: 51.21
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